BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to WQ 1 (formerly
presumed WQ 2743)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: WQ 2743
Cat. No.: B15563984
Get Quote
\ J

Disclaimer: The compound "WQ 2743" does not correspond to a publicly documented chemical
entity. This guide pertains to WQ 1 (CAS 1204401-49-9), a compound with a similar
designation, and is intended for researchers, scientists, and drug development professionals.
This document is for research use only and not for human or veterinary use.

Executive Summary

WQ 1 is a potent and highly selective antagonist of the sigma-1 (ol) receptor, a unique ligand-
operated chaperone protein located in the endoplasmic reticulum. It demonstrates significant
potential in various research areas, including oncology and neuroscience, due to its ability to
modulate cellular processes such as cell proliferation, apoptosis, and neuronal signaling. This
guide provides a comprehensive overview of WQ 1, including its chemical properties,
mechanism of action, safety and handling information, and key experimental data.

Chemical and Physical Properties
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Property Value

2,3-dihydro-2-[1-(phenylmethyl)-4-
piperidinyl]-4H-1-benzothiopyran-4-one

Formal Name

Synonyms TCWQ 1, TC Sigmal
CAS Number 1204401-49-9
Molecular Formula C21H23NOS
Molecular Weight 337.48 g/mol [1][2][3]
Appearance Solid

Purity >98%

Soluble in DMSO (up to 50 mM) and ethanol (up

Solubility to 10 mM)[2][3]

Storage Store at -20°C[1][2][3]

Safety and Handling

3.1 Hazard ldentification

While a comprehensive toxicological profile is not publicly available, standard laboratory
precautions should be observed when handling WQ 1. It is recommended to consult the Safety
Data Sheet (SDS) provided by the supplier for detailed information.

3.2 Personal Protective Equipment (PPE)

e Eye Protection: Wear chemical safety goggles.

e Hand Protection: Wear compatible chemical-resistant gloves.
o Skin and Body Protection: Wear a laboratory coat.

3.3 First Aid Measures

e If Inhaled: Move to fresh air.
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e In Case of Skin Contact: Wash off with soap and plenty of water.
e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

o |f Swallowed: Rinse mouth with water.

Mechanism of Action

WQ 1 is a high-affinity antagonist of the sigma-1 (ol) receptor. The gl receptor is a chaperone
protein primarily located at the mitochondria-associated endoplasmic reticulum membrane
(MAM). It plays a crucial role in regulating a variety of cellular functions, including ion channel
activity, neurotransmitter release, and cellular stress responses.

WQ 1 exhibits high selectivity for the ol receptor over the sigma-2 (02) receptor and the
dopamine transporter (DAT).[1][4] By binding to the ol receptor, WQ 1 inhibits its activity,
leading to downstream effects on various signaling pathways.

Sigma-1 Receptor Signaling Pathway

The following diagram illustrates the central role of the sigma-1 receptor in cellular signaling
and the inhibitory effect of WQ 1.
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Seed cells in 96-well plates

Allow cells to adhere overnight

Incubate for 24-72 hours

Perform MTT or WST-1 assay

Analyze data and determine 1C50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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